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Torbafylline: Key Experimental Data

The table below summarizes the primary experimental findings for Torbafylline from the search results.

Aspect Available Data

Drug
Classification

Xanthine derivative, Phosphodiesterase (PDE) inhibitor [1] [2]

Primary
Mechanism

Inhibits PDE4, leading to increased cAMP levels and activation of the

PDE4/cAMP/EPAC/PI3K/Akt pathway [2]

Key In Vivo
Effects

Attenuates burn-induced and cancer/sepsis-induced protein hydrolysis in rat

skeletal muscle; improves muscle performance and blood flow in ischemic models
[3] [2]

Common In Vivo
Dose

25 mg/kg (oral administration in rat models) [2]

Dosing
Frequency

Once daily or twice daily (depending on the study protocol) [2]

Treatment
Duration

Ranged from two to three weeks in the studies found [2]
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Proposed Signaling Pathway

The anti-catabolic effects of Torbafylline in skeletal muscle are linked to a specific signaling pathway,

which can be visualized as follows:
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Research Applications and Protocol Gaps

The search results indicate Torbafylline has been used to investigate:

Muscle Wasting Pathways: Studying the biochemical pathways that lead to protein loss in catabolic

states like cancer, sepsis, and burns [2].
Peripheral Artery Disease: Researching pharmacological interventions to improve muscle function

under ischemic (blood-flow restricted) conditions [3].

However, the search results lack the detailed protocols needed to replicate these experiments in a lab.

Missing information includes:

Detailed animal model creation methods (e.g., how to induce sepsis or perform arterial ligation).

Precose compound formulation procedures.
Specific steps for tissue collection and biochemical analysis (e.g., how enzyme activities like LDH,

CS, HAD were measured) [3].
Full experimental controls and statistical analysis methods.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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